2-(3-trifluoromethylphenylamino)pyrimidin-4(3H)-one
Cat. No. B8407388
M. Wt: 255.20 g/mol
InChI Key: CPEJAAQYFUKMBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08158641B2
Procedure details
To 2-(methyl-thio)pyrimidine-4(3H)-one, 1, (5 g, 35.21 mmol) in diglyme (25 mL) is added 3-trifluoromethylaniline (5.26 mL, 42.25 mmol). The resulting mixture is heated to reflux and stirred for 18 hours. A solid forms upon cooling the mixture to room temperature. The solid is washed with hexanes to afford 1.9 g (21% yield) of the desired compound. MS (ESI, pos. ion) m/z: 256 (M+1).
Name
Yield
21%
Identifiers
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REACTION_CXSMILES
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CS[C:3]1[NH:8][C:7](=[O:9])[CH:6]=[CH:5][N:4]=1.[F:10][C:11]([F:20])([F:19])[C:12]1[CH:13]=[C:14]([CH:16]=[CH:17][CH:18]=1)[NH2:15]>COCCOCCOC>[F:10][C:11]([F:19])([F:20])[C:12]1[CH:13]=[C:14]([NH:15][C:3]2[NH:8][C:7](=[O:9])[CH:6]=[CH:5][N:4]=2)[CH:16]=[CH:17][CH:18]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CSC1=NC=CC(N1)=O
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Name
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|
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Quantity
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5.26 mL
|
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Type
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reactant
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Smiles
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FC(C=1C=C(N)C=CC1)(F)F
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Name
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|
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Quantity
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25 mL
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Type
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solvent
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Smiles
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COCCOCCOC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 18 hours
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The resulting mixture is heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux
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WASH
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Type
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WASH
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|
Details
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The solid is washed with hexanes
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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|
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Type
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product
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Smiles
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FC(C=1C=C(C=CC1)NC1=NC=CC(N1)=O)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.9 g | |
| YIELD: PERCENTYIELD | 21% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
